3-methoxy-N-(2-methyl-2,3-dihydro-1H-inden-1-yl)benzamide

• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol
• IUPAC Name: 3-methoxy-N-(2-methyl-2,3-dihydro-1H-inden-1-yl)benzamide
• InChI: InChI=1S/C18H19NO2/c1-12-10-13-6-3-4-9-16(13)17(12)19-18(20)14-7-5-8-15(11-14)21-2/h3-9,11-12,17H,10H2,1-2H3,(H,19,20)
• InChI Key: JUEDUVVUHWYKJS-UHFFFAOYSA-N
• SMILES: CC1CC2=CC=CC=C2C1NC(=O)C3=CC(=CC=C3)OC

Description

3-methoxy-N-(2-methyl-2,3-dihydro-1H-inden-1-yl)benzamide, also known as GW 501516, is a synthetic compound that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It is a selective and potent activator of PPARδ, which plays a crucial role in regulating lipid metabolism, glucose homeostasis, and inflammation. GW 501516 has gained significant attention in the scientific community due to its potential therapeutic applications in various diseases, including metabolic disorders, cardiovascular diseases, and cancer.

Mechanism of Action

3-methoxy-N-(2-methyl-2,3-dihydro-1H-inden-1-yl)benzamide 501516 exerts its effects by binding to and activating PPARδ, a nuclear receptor that plays a critical role in regulating gene expression. Upon activation, PPARδ forms a complex with retinoid X receptor (RXR) and binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter region of target genes. This leads to the upregulation of genes involved in lipid metabolism, glucose homeostasis, and inflammation.
Biochemical and Physiological Effects
3-methoxy-N-(2-methyl-2,3-dihydro-1H-inden-1-yl)benzamide 501516 has been shown to have a range of biochemical and physiological effects. In animal studies, 3-methoxy-N-(2-methyl-2,3-dihydro-1H-inden-1-yl)benzamide 501516 has been shown to increase fatty acid oxidation, reduce triglyceride levels, and improve insulin sensitivity. It has also been shown to reduce inflammation by inhibiting the expression of pro-inflammatory cytokines. In addition, 3-methoxy-N-(2-methyl-2,3-dihydro-1H-inden-1-yl)benzamide 501516 has been shown to have cardioprotective effects by reducing the risk of atherosclerosis and improving cardiac function.

Advantages and Limitations for Lab Experiments

3-methoxy-N-(2-methyl-2,3-dihydro-1H-inden-1-yl)benzamide 501516 has several advantages for lab experiments. It is a highly selective and potent activator of PPARδ, which allows for the specific modulation of PPARδ-mediated gene expression. It also has good bioavailability, which allows for easy administration in animal studies. However, there are limitations to the use of 3-methoxy-N-(2-methyl-2,3-dihydro-1H-inden-1-yl)benzamide 501516 in lab experiments. It has been shown to have off-target effects on other nuclear receptors, which can complicate the interpretation of results. In addition, the long-term effects of 3-methoxy-N-(2-methyl-2,3-dihydro-1H-inden-1-yl)benzamide 501516 on human health are not well understood, which raises concerns about its safety.

Future Directions

There are several future directions for research on 3-methoxy-N-(2-methyl-2,3-dihydro-1H-inden-1-yl)benzamide 501516. One area of research is the development of more selective and potent PPARδ agonists with fewer off-target effects. Another area of research is the investigation of the long-term effects of 3-methoxy-N-(2-methyl-2,3-dihydro-1H-inden-1-yl)benzamide 501516 on human health, particularly in the context of metabolic disorders and cardiovascular diseases. In addition, there is a need for more research on the mechanisms underlying the cardioprotective effects of 3-methoxy-N-(2-methyl-2,3-dihydro-1H-inden-1-yl)benzamide 501516, which could lead to the development of new therapies for cardiovascular diseases.

Synthesis Methods

3-methoxy-N-(2-methyl-2,3-dihydro-1H-inden-1-yl)benzamide 501516 is synthesized through a multi-step process that involves the coupling of 2-methyl-2,3-dihydro-1H-inden-1-amine with 3-methoxybenzoyl chloride. The resulting intermediate is then subjected to a series of reactions, including reduction, acetylation, and deprotection, to yield the final product. The synthesis of 3-methoxy-N-(2-methyl-2,3-dihydro-1H-inden-1-yl)benzamide 501516 is a complex process that requires expertise in organic chemistry and access to specialized equipment and reagents.

Scientific Research Applications

3-methoxy-N-(2-methyl-2,3-dihydro-1H-inden-1-yl)benzamide 501516 has been extensively studied for its potential therapeutic applications in various diseases. In preclinical studies, 3-methoxy-N-(2-methyl-2,3-dihydro-1H-inden-1-yl)benzamide 501516 has been shown to improve lipid metabolism, increase insulin sensitivity, and reduce inflammation. These effects are mediated through the activation of PPARδ, which regulates the expression of genes involved in lipid and glucose metabolism, as well as inflammation.